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Compound of Interest

Compound Name:
(5-Chloro-2-

methylphenyl)hydrazine

CAS No.: 5446-17-3; 94447-40-2

Cat. No.: B2485637

Get Quote

Executive Safety Directive
(5-Chloro-2-methylphenyl)hydrazine (often supplied as the hydrochloride salt) is not merely a

"toxic reagent"; it is a nitrogenous nucleophile with significant genotoxic potential. Unlike simple

corrosives, hydrazine derivatives are insidious: they are potent skin sensitizers and probable

human carcinogens (Category 1B) that can permeate standard laboratory gloves.

The Core Threat:

Latency: Exposure effects (sensitization, carcinogenicity) are not immediate.[1]

Permeation: Lipophilic substitutions (chloro- and methyl- groups) increase the molecule's

ability to penetrate the stratum corneum compared to hydrazine hydrate.

Instability: The free base is air-sensitive; the hydrochloride salt is stable but generates the

free base in basic reaction media.
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Risk Assessment & Hazard Classification
Data derived from GHS classifications for aromatic hydrazine salts.

Hazard Class Category H-Code
Critical Risk
Description

Carcinogenicity 1B H350

May cause cancer.[2]

Presume human

relevance.

Acute Toxicity 3 H301, H311, H331

Toxic if swallowed, in

contact with skin, or

inhaled.

Sensitization 1 H317

May cause an allergic

skin reaction

(irreversible

sensitization).

Aquatic Toxicity 1 H410

Very toxic to aquatic

life with long-lasting

effects.[2]

The PPE Matrix: A Barrier Defense System
Do not rely on "standard" PPE.[3] You must employ a Redundant Barrier System.

Hand Protection (The "Double-Shell" Protocol)
Why: Standard 4-mil nitrile gloves offer insufficient breakthrough time (<15 mins) for aromatic

hydrazines in organic solvents.

Primary Layer (Inner): 4-mil Nitrile (Examination grade). Purpose: Dexterity and sweat

absorption.

Secondary Layer (Outer):Silver Shield® (Laminate) or Thick Nitrile (>8 mil).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chemdmart.com/public/assets/images/productDoc/phenyl-hydrazine-hydrochloride-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/phenyl-hydrazine-hydrochloride-msds.pdf
https://apps.dtic.mil/sti/tr/pdf/ADP005339.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2485637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientific Rationale: Laminate gloves provide >480 min breakthrough time against

aromatics/amines. If dexterity is critical and you use nitrile, you must change outer gloves

every 15 minutes or immediately upon splash.

Respiratory & Body Protection[3][4][5][6]
Respiratory:

Primary: Certified Chemical Fume Hood (Face velocity: 0.5 m/s).

Secondary (Spill/Outside Hood): Full-face respirator with P100 (HEPA) + Organic Vapor

(OV) cartridges. Note: Hydrazines have poor warning properties (odor threshold > PEL);

air-purifying respirators are for escape or minor tasks only.

Body: Tyvek® or chemically resistant lab coat (buttoned to neck). Exposed skin is a vector

for sensitization.

Operational Protocol: Handling & Synthesis
Phase A: Weighing & Transfer (The "Static" Risk)
Hydrazine salts are often fluffy, electrostatic powders.

Engineering Control: Use a static-dissipative balance enclosure or an ionizing bar.

Technique: Never weigh directly onto paper. Use a tared glass vial or anti-static weighing

boat.

Solvent Addition: Add solvent to the solid. Do not dump solid into solvent (creates aerosol

plume).

Phase B: Reaction Monitoring
Closed Systems: All reactions must run in closed vessels vented to a scrubber or inert

manifold.

Needle Safety: Avoid needles if possible. If cannulation is required, use Luer-lock fittings to

prevent detachment under pressure.
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Phase C: Decontamination (The "Bleach Trap")
CRITICAL WARNING: Do NOT pour concentrated bleach directly onto hydrazine spills.

The Risk: Reaction of hydrazines with hypochlorite (bleach) is exothermic and can generate

N-nitrosoamines (potent carcinogens) or toxic chloramines if not controlled.

Correct Protocol:

Dilute: Dilute the residue with water first.

Oxidize: Add the dilute hydrazine waste slowly into an excess of dilute (<5%) bleach

solution.

Ventilate: Perform this in the hood; nitrogen gas evolution will occur.

Visualization: Decision Logic & Workflow
PPE Selection Decision Tree
This logic gate ensures you select the correct barrier based on the state of matter.
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Handling (5-Chloro-2-methylphenyl)hydrazine

Physical State?

Solid (Powder) Solution (Organic Solvent)

Balance Enclosure / Static Control Glove Selection Strategy

Standard PPE + N95/P100 Mask
(If outside enclosure) High Conc. or Prolonged Use Trace / Incidental Contact

REQUIRED:
Silver Shield® Laminate Gloves

(Under Nitrile for dexterity)

Double Nitrile (Exam Grade)
Change every 15 mins

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and exposure duration.

Safe Handling & Disposal Workflow
This diagram illustrates the "Cradle-to-Grave" path for the chemical.
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Quenching Protocol (The 'Bleach Trap')

1. Weighing
(Static Control)

2. Reaction
(Closed System)

 Dissolve 3. Quenching
(Dilute -> Oxidize)

 Residue 4. Disposal
(Segregated Stream)

 pH Neutralized

Dilute Residue
with Water

Add to Excess
Dilute Bleach

Wait 30 Mins
(Ventilated)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the critical quenching steps to prevent nitrosamine

formation.

Emergency Response Protocols
Scenario Immediate Action Secondary Action

Skin Contact

Drench: Wash with soap and

water for 15 mins. Do NOT use

organic solvents (increases

absorption).

Medical: Seek evaluation for

sensitization. Isolate

contaminated clothing.[3][4]

Eye Splash
Flush: Eyewash station for 15

mins.[5] Hold eyelids open.

Medical: Transport to ER.

Hydrazines are alkaline

corrosives to corneal tissue.

Spill (<10mL)

Absorb: Use spill pads or

vermiculite. Do NOT use paper

towels (fire risk if dry).

Clean: Wipe with dilute bleach

(10%), then water. Collect as

haz-waste.

Inhalation
Evacuate: Move to fresh air

immediately.

Support: Oxygen if breathing is

difficult.[4][5][6] Monitor for

delayed pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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